Cas no 2227857-08-9 (rac-4-(1R,2S)-2-aminocyclopropyl-2-nitrophenol)

• Product Name: rac-4-(1R,2S)-2-aminocyclopropyl-2-nitrophenol
• CAS No: 2227857-08-9
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 6079419
• PubChem ID: 165638398
• Update Time: 2025-07-21

rac-4-(1R,2S)-2-aminocyclopropyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,2S)-2-aminocyclopropyl-2-nitrophenol
• 2227857-08-9
• EN300-1767246
• rac-4-[(1R,2S)-2-aminocyclopropyl]-2-nitrophenol

• Inchi： 1S/C9H10N2O3/c10-7-4-6(7)5-1-2-9(12)8(3-5)11(13)14/h1-3,6-7,12H,4,10H2/t6-,7+/m0/s1
• InChI Key： WSBRVAYNFATDEE-NKWVEPMBSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.1Ų

Additional information on rac-4-(1R,2S)-2-aminocyclopropyl-2-nitrophenol

Professional Introduction to Rac-4-(1R,2S)-2-Aminocyclopropyl-2-Nitrophenol (CAS No. 2227857-08-9)

Rac-4-(1R,2S)-2-aminocyclopropyl-2-nitrophenol is a key compound in the field of pharmaceutical chemistry, renowned for its unique structural and functional properties. This heterocyclic amine derivative has garnered significant attention due to its potential applications in drug development, particularly in the synthesis of novel therapeutic agents. With a CAS number of 2227857-08-9, this compound has been extensively studied for its pharmacological effects and mechanistic insights.

The molecular structure of Rac-4-(1R,2S)-2-aminocyclopropyl-2-nitrophenol consists of a cyclopropyl ring substituted with an amino group and a nitrophenol moiety. This arrangement imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for medicinal chemists. The stereochemistry of the compound, specifically the (1R,2S) configuration, plays a crucial role in determining its interaction with biological targets, thereby influencing its efficacy and selectivity.

In recent years, there has been growing interest in exploring the pharmacological properties of Rac-4-(1R,2S)-2-aminocyclopropyl-2-nitrophenol. Studies have demonstrated its potential as an intermediate in the synthesis of anticancer agents, where its ability to modulate enzyme activity and inhibit cell proliferation has been highlighted. Additionally, research suggests that this compound may exhibit anti-inflammatory effects, making it a promising candidate for treating chronic inflammatory diseases.

The synthetic pathways for Rac-4-(1R,2S)-2-aminocyclopropyl-2-nitrophenol have been optimized to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve the desired stereochemical configuration. These methods not only enhance the efficiency of production but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

One of the most compelling aspects of Rac-4-(1R,2S)-2-aminocyclopropyl-2-nitrophenol is its biological activity. Preclinical studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. For instance, its ability to inhibit specific kinases has been linked to its potential role in cancer therapy. Furthermore, its interaction with cytokine pathways suggests that it may have therapeutic benefits in autoimmune disorders.

The toxicological profile of Rac-4-(1R,2S)-2-aminocyclopropyl-2-nitrophenol has also been thoroughly evaluated. Acute and chronic toxicity studies have indicated that the compound is well-tolerated at moderate doses, with minimal adverse effects observed. This favorable safety profile enhances its attractiveness as a lead compound for further development into clinical trials.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of Rac-4-(1R,2S)-2-aminocyclopropyl-2-nitrophenol. Molecular modeling techniques have been used to simulate its binding interactions with biological targets, providing valuable insights into its mechanism of action. These computational studies complement experimental data and facilitate the design of more effective derivatives.

The future prospects for Rac-4-(1R,2S)-2-aminocyclopropyl-2-nitrophenol are promising. Ongoing research aims to explore its potential in treating a broader range of diseases by modulating different biological pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from laboratory research to clinical application.

In conclusion, Rac-4-(1R,2S)-2-aminocyclopropyl-2-nitrophenol (CAS No. 2227857-08-9) is a highly versatile and intriguing compound with significant potential in pharmaceutical development. Its unique structural features, coupled with promising pharmacological properties, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play a crucial role in addressing unmet medical needs.